Cas no 80066-71-3 (5-Aminoisoquinoline-3-carboxylic acid)
80066-71-3 structure
Product Name:5-Aminoisoquinoline-3-carboxylic acid
CAS No:80066-71-3
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD11109652
CID:707594
PubChem ID:20515652
Update Time:2025-07-31
5-Aminoisoquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Aminoisoquinoline-3-carboxylic acid
- 3-Isoquinolinecarboxylicacid, 5-amino-
- 3-isoquinolinecarboxylic acid,5-amino
- Y4126
- 80066-71-3
- 5-Aminoisoquinoline-3-carboxylicacid
- AS-65513
- J-516736
- CS-0270751
- SCHEMBL11255211
- 3-Isoquinolinecarboxylicacid,5-amino-(9CI)
- W19058
- DTXSID10608298
- EN300-153305
- AKOS006309808
- BUAXJCKIRCBFJJ-UHFFFAOYSA-N
-
- MDL： MFCD11109652
- Inchi： 1S/C10H8N2O2/c11-8-3-1-2-6-5-12-9(10(13)14)4-7(6)8/h1-5H,11H2,(H,13,14)
- InChI Key： BUAXJCKIRCBFJJ-UHFFFAOYSA-N
- SMILES： OC(C1=CC2C(=CC=CC=2C=N1)N)=O
Computed Properties
- Exact Mass: 188.05900
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 76.2Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 447.8°C at 760 mmHg
- Flash Point: 224.6°C
- Refractive Index: 1.745
- PSA: 76.21000
- LogP: 2.09640
5-Aminoisoquinoline-3-carboxylic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Aminoisoquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189007583-1g |
5-Aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 95% | 1g |
$2222.00 | 2023-09-01 | |
| Alichem | A189007583-5g |
5-Aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 95% | 5g |
$6111.60 | 2023-09-01 | |
| Chemenu | CM143378-1g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM143378-1g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 95% | 1g |
$1405 | 2024-07-23 | |
| eNovation Chemicals LLC | D767123-100mg |
3-Isoquinolinecarboxylicacid,5-amino-(9CI) |
80066-71-3 | 95% | 100mg |
$365 | 2024-06-06 | |
| Enamine | EN300-153305-50mg |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 50mg |
$624.0 | 2023-09-26 | ||
| Enamine | EN300-153305-100mg |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 100mg |
$653.0 | 2023-09-26 | ||
| Enamine | EN300-153305-250mg |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 250mg |
$683.0 | 2023-09-26 | ||
| Enamine | EN300-153305-500mg |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 500mg |
$713.0 | 2023-09-26 | ||
| Enamine | EN300-153305-1000mg |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 1000mg |
$743.0 | 2023-09-26 |
5-Aminoisoquinoline-3-carboxylic acid Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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